B1574947 Telomerase reverse transcriptase (hTRT) (461-469)

Telomerase reverse transcriptase (hTRT) (461-469)

Cat. No.: B1574947
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Telomerase reverse transcriptase (hTRT)

Scientific Research Applications

1. Cancer Research and Therapeutics

Human telomerase reverse transcriptase (hTERT) plays a critical role in cancer research due to its involvement in cell proliferation and its presence in most cancers. Studies have explored the use of hTERT as a target for anticancer drug development, highlighting its therapeutic potential in various cancer types including colon cancer, lung cancer, and hepatocellular carcinoma. Silencing hTERT using small interfering RNA (siRNA) has shown to inhibit cell growth and promote tumor cell apoptosis in colon cancer, emphasizing its significance in carcinogenesis and potential as a therapeutic target (Liu et al., 2014).

2. Diagnostic and Prognostic Marker

The presence of hTERT mRNA in serum has been identified as a potential diagnostic and prognostic marker in various cancers. Studies have shown that hTERT mRNA levels may reflect tumor burden and clinical status, serving as a 'pan-cancer' diagnostic and follow-up marker (Goldvaser et al., 2017). Additionally, the expression of hTERT mRNA has been linked to prognosis in patients with nonsmall cell lung carcinoma, indicating its relevance in clinical outcomes (Fujita et al., 2003).

3. Immunotherapy and Vaccine Development

hTERT has been investigated for its role in cancer immunotherapy, with studies focusing on hTERT-derived vaccines. These vaccines have shown effective anticancer responses without toxicity to non-cancer cells, indicating hTERT's potential in immunotherapy approaches (Kailashiya et al., 2017). Additionally, hTERT-derived peptides have been used in vaccine trials for hepatocellular carcinoma, demonstrating safety, immune boosting effects, and potential clinical benefits (Mizukoshi et al., 2015).

Properties

sequence

VYGFVRACL

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

Synonym

Telomerase reverse transcriptase (hTRT) (461-469)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.